Cas no 1958987-39-7 (2-fluoro-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid)

• Product Name: 2-fluoro-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid
• CAS No: 1958987-39-7
• MF: C₁₁H₁₀FNO₄
• MW: 239.199806690216
• CID: 5837376
• PubChem ID: 107792648
• Update Time: 2025-11-02

2-fluoro-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid
• EN300-14150791
• SCHEMBL24133057
• 2-fluoro-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• 1958987-39-7

• Inchi： 1S/C11H10FNO4/c1-2-5-17-11(16)13-7-3-4-8(10(14)15)9(12)6-7/h2-4,6H,1,5H2,(H,13,16)(H,14,15)
• InChI Key： OBEOTDJNSJRKOL-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(=O)O)NC(=O)OCC=C

Computed Properties

• Exact Mass: 239.05938596g/mol
• Monoisotopic Mass: 239.05938596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on 2-fluoro-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

2-Fluoro-4-{(Prop-2-en-1-yloxy)carbonylamino}benzoic Acid: A Comprehensive Overview

2-Fluoro-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 1958987-39-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique fluoro-substituted benzoic acid structure, is increasingly being explored for its potential applications in drug development and polymer synthesis. The presence of both fluoro and allyloxycarbonylamino functional groups makes it a versatile intermediate for further chemical modifications.

The molecular structure of 2-fluoro-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid features a benzoic acid backbone with a fluorine atom at the 2-position and an allyloxycarbonylamino group at the 4-position. This arrangement imparts distinct electronic and steric properties, which are crucial for its reactivity and interaction with biological targets. Researchers are particularly interested in its potential as a building block for bioactive molecules, given the growing demand for fluorinated compounds in pharmaceuticals due to their enhanced metabolic stability and bioavailability.

In recent years, the compound has been studied for its role in the synthesis of small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), which are among the hottest topics in drug discovery. The allyloxycarbonylamino group serves as a protective moiety that can be selectively removed under mild conditions, making it valuable for peptide synthesis and bioconjugation strategies. These applications align with current trends in personalized medicine and targeted therapy, where precision in molecular design is paramount.

From a material science perspective, 2-fluoro-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid is being investigated for its potential in creating advanced polymers with tailored properties. The fluorine atom can enhance thermal stability and chemical resistance, while the allyloxycarbonylamino group offers opportunities for cross-linking and functionalization. This dual functionality makes the compound a promising candidate for developing high-performance coatings and adhesives, which are in high demand across industries such as automotive and electronics.

The synthesis of 2-fluoro-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid typically involves multi-step organic reactions, starting from commercially available precursors. Key steps often include fluorination of the aromatic ring and subsequent introduction of the allyloxycarbonylamino group through carbamate formation. Researchers are continually optimizing these synthetic routes to improve yields and reduce environmental impact, reflecting the broader shift toward green chemistry practices in the chemical industry.

Analytical characterization of this compound relies heavily on techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. These methods confirm the purity and structural integrity of the material, which is critical for its intended applications. The compound's physicochemical properties, including solubility, melting point, and stability under various conditions, are also well-documented to facilitate its use in research and development.

In the context of drug discovery, 2-fluoro-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid serves as a valuable intermediate for creating fluorinated analogs of known bioactive molecules. The incorporation of fluorine atoms into drug candidates is a proven strategy to modulate their pharmacokinetic profiles, often leading to improved membrane permeability and resistance to enzymatic degradation. This approach is particularly relevant in the development of central nervous system (CNS) drugs and anticancer agents, where blood-brain barrier penetration and metabolic stability are crucial factors.

The compound's potential extends beyond pharmaceuticals into agricultural chemistry, where fluorinated compounds are increasingly used to develop next-generation agrochemicals. The structural features of 2-fluoro-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid could be leveraged to create novel herbicides or plant growth regulators with enhanced efficacy and environmental safety profiles. This application aligns with global efforts to address food security challenges through innovative chemical solutions.

As research into 2-fluoro-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid continues, its commercial availability from specialty chemical suppliers has increased. The compound is typically offered in research quantities with >95% purity, catering to the needs of academic and industrial laboratories. Pricing and availability may vary depending on market demand and production scale, but it remains an accessible tool for scientists exploring fluorine chemistry and carbamate derivatives.

Looking ahead, the future applications of 2-fluoro-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid may expand into emerging areas such as biomaterials for medical devices or smart materials for sensor technologies. The compound's modular structure allows for diverse chemical modifications, making it a versatile platform for innovation. As the scientific community continues to uncover new possibilities for fluorinated aromatic compounds, this particular derivative is poised to play a significant role in advancing multiple fields of research and development.